Cas no 54828-05-6 (1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid)

• Product Name: 1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid
• CAS No: 54828-05-6
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD00630429
• CID: 386074
• PubChem ID: 245313
• Update Time: 2025-11-02

1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 1-methyl-4-nitro-
• 1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid
• 1-Methyl-4-nitro-1H-
• 3-methyl-5-nitroimidazole-4-carboxylic acid
• (1-methyl)-4-nitroimidazolyl-5-carboxylic acid
• 1-methyl-4-nitroimidazole-5-carboxylic acid
• 3-Methyl-5-nitro-3H-imidazol-4-carbonsaeure
• 3-methyl-5-nitro-3H-imidazole-4-carboxylic acid
• AC1L6FLZ
• AC1Q5TI4
• CTK1H4846
• NSC514473
• Oprea1_529180
• DTXSID50288659
• NSC270854
• FT-0672010
• CS-0144984
• 1-Methyl-4-nitro-1H-imidazole-5-carboxylicacid
• 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid #
• SCHEMBL10711618
• AKOS005600741
• 1-Methyl-4-nitro-5-imidazolecarboxylic Acid
• NSC 270854
• NSC-514473
• SY310171
• NSC-270854
• Imidazole-5-carboxylic acid, 1-methyl-4-nitro-
• 54828-05-6
• MFCD00630429

• MDL： MFCD00630429
• Inchi： 1S/C5H5N3O4/c1-7-2-6-4(8(11)12)3(7)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： XYGGCGCFZDEPOI-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])N=CN1C)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.028006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 163-1640C
• Boiling Point: 488.5±30.0 °C at 760 mmHg
• Flash Point: 249.2±24.6 °C
• Refractive Index: 1.675
• PSA: 98.26
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid

1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid (CAS No. 54828-05-6): Properties, Applications, and Market Insights

1-Methyl-4-nitro-1H-imidazole-5-carboxylic Acid (CAS No. 54828-05-6) is a specialized organic compound belonging to the imidazole family. This nitro-substituted imidazole derivative has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound's molecular formula is C₆H₅N₃O₄, with a molecular weight of 183.12 g/mol, making it an important intermediate in various synthetic pathways.

The 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid structure features a carboxylic acid group at position 5 and a nitro group at position 4 of the imidazole ring, with a methyl substitution at the N1 position. This specific substitution pattern contributes to its distinctive chemical behavior, including moderate acidity (pKa ≈ 3.5-4.5 for the carboxylic group) and good solubility in polar organic solvents like DMSO and methanol. Recent studies highlight its potential as a pharmaceutical intermediate, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

In pharmaceutical applications, 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid synthesis has become crucial for creating bioactive molecules. Researchers are particularly interested in its role as a precursor for imidazole-based drug candidates, with recent publications exploring its incorporation into potential treatments for microbial infections and inflammatory conditions. The global market for imidazole derivatives is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by increasing demand for specialized intermediates in drug discovery.

From a synthetic chemistry perspective, the 54828-05-6 compound offers several advantages. Its crystalline nature (typically appearing as pale yellow crystals) allows for easy purification, while the presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates interesting electronic effects that can be exploited in heterocyclic chemistry. Current research trends focus on developing more efficient green synthesis methods for this compound, aligning with the pharmaceutical industry's push toward sustainable manufacturing processes.

The 1-methyl-4-nitroimidazole-5-carboxylic acid price and availability have become topics of interest in specialty chemical markets. As of 2023, the compound is primarily supplied by fine chemical manufacturers in China, India, and Europe, with purity grades ranging from 95% to 99% for research applications. Quality control typically involves HPLC analysis, with most commercial samples showing ≥98% purity. Storage recommendations suggest keeping the material in airtight containers at 2-8°C to maintain stability.

Analytical characterization of CAS 54828-05-6 typically includes 1H NMR (showing characteristic peaks at δ 2.65 ppm for the methyl group and δ 8.45 ppm for the imidazole proton), IR spectroscopy (with strong carbonyl stretching at ~1700 cm^-1), and mass spectrometry (M⁺ peak at m/z 183). These analytical methods are crucial for quality verification, especially when the compound is used in pharmaceutical applications where impurity profiles are strictly regulated.

Emerging applications for 1-methyl-4-nitro-1H-imidazole-5-carboxylate derivatives (ester forms of the acid) are being explored in material science, particularly in the development of specialty polymers and coordination complexes. The compound's ability to form stable metal complexes is being investigated for catalytic applications, while its photophysical properties make it potentially useful in organic electronic materials. These developments align with current industry trends toward multifunctional chemical building blocks.

Safety considerations for handling 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid include standard laboratory precautions - wearing protective gloves, eye protection, and working in a well-ventilated area. While not classified as highly hazardous, the compound may cause skin and eye irritation based on its Safety Data Sheet (SDS) information. Proper disposal methods should follow local regulations for organic chemical waste, emphasizing the importance of responsible chemical management in research settings.

The future outlook for 54828-05-6 applications appears promising, with patent literature showing increasing interest in this chemical scaffold. Recent innovations include its use in developing biodegradable agrochemicals and metal-organic frameworks (MOFs), reflecting broader trends in sustainable chemistry. As research continues to uncover new applications for this versatile intermediate, its importance in specialized chemical synthesis is likely to grow significantly in the coming years.